Cas no 807-05-6 (11b-Hydroxy-17,20:20,21-bis(methylenedioxy)pregn-4-en-3-one)

11b-Hydroxy-17,20:20,21-bis(methylenedioxy)pregn-4-en-3-one is a synthetic pregnane derivative characterized by its unique bis(methylenedioxy) modification at the 17,20 and 20,21 positions, along with an 11b-hydroxy substituent. This structural configuration enhances its stability and reactivity, making it a valuable intermediate in steroid synthesis and pharmaceutical research. The compound's functional groups allow for selective transformations, facilitating the development of novel corticosteroids or other bioactive steroids. Its well-defined stereochemistry and purity ensure reproducibility in experimental applications. Researchers favor this derivative for its potential in probing steroid receptor interactions or as a precursor in targeted synthetic pathways. Proper handling under controlled conditions is recommended due to its reactive nature.

11b-Hydroxy-17,20:20,21-bis(methylenedioxy)pregn-4-en-3-one structure

807-05-6 structure

Product name:11b-Hydroxy-17,20:20,21-bis(methylenedioxy)pregn-4-en-3-one

CAS No:807-05-6

MF:C₂₃H₃₂O₆

MW:404.49658

CID:706997

PubChem ID:273702

11b-Hydroxy-17,20:20,21-bis(methylenedioxy)pregn-4-en-3-one Chemical and Physical Properties

Names and Identifiers

- Pregn-4-en-3-one,11-hydroxy-17,20:20,21-bis[methylenebis(oxy)]-, (11b)-
- 11β-Hydroxy-17,20:20,21-bis(methylenedioxy)pregn-4-en-3-one
- 11-hydroxy-10,13-dimethyl-1,6,7,8,9,10,11,12,13,14,15,16-dodecahydrodispiro[cyclopenta[a]phenanthrene-17,4'-[1,3]dioxolane-5',4''-[1,3]dioxolan]-3(2h)-one
- 11ß-HYDROXY-17,20:20,21-BIS(METHYLENEDIOXY)PREGN-4-EN-3-ONE
- NSC 119087
- Pregn-4-en-3-one,11-hydroxy-17,20:20,21-bis[methylenebis(oxy)]-,(11b)
- 807-05-6
- FT-0669328
- CID 273702
- AKOS030242827
- DTXSID50297903
- NSC-119087
- 11beta-Hydroxy-17,20:20,21-bis(methylenedioxy)pregn-4-en-3-one
- NSC119087
- 11b-Hydroxy-17,20:20,21-bis(methylenedioxy)pregn-4-en-3-one
- Inchi： InChI=1S/C23H32O6/c1-20-7-5-15(24)9-14(20)3-4-16-17-6-8-22(21(17,2)10-18(25)19(16)20)23(29-13-27-22)11-26-12-28-23/h9,16-19,25H,3-8,10-13H2,1-2H3
- InChI Key： VVVBIGJTQWJCHV-VLESFSHWSA-N
- SMILES： CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC45C6(COCO6)OCO5)C)O

Computed Properties

Exact Mass: 404.22000
Monoisotopic Mass: 404.219889
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 29
Rotatable Bond Count: 0
Complexity: 779
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 8
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 74.2

Experimental Properties

Density: 1.3
Boiling Point: 556.5°C at 760 mmHg
Flash Point: 190.9°C
Refractive Index: 1.591
PSA: 74.22000
LogP: 2.93280
Vapor Pressure: 0.0±3.4 mmHg at 25°C

11b-Hydroxy-17,20:20,21-bis(methylenedioxy)pregn-4-en-3-one Security Information

Signal Word：warning
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

11b-Hydroxy-17,20:20,21-bis(methylenedioxy)pregn-4-en-3-one Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
TRC	H815000-250mg	11b-Hydroxy-17,20:20,21-bis(methylenedioxy)pregn-4-en-3-one	807-05-6	250mg	$ 138.00	2023-09-07
TRC	H815000-500mg	11b-Hydroxy-17,20:20,21-bis(methylenedioxy)pregn-4-en-3-one	807-05-6	500mg	$ 242.00	2023-09-07
TRC	H815000-1000mg	11b-Hydroxy-17,20:20,21-bis(methylenedioxy)pregn-4-en-3-one	807-05-6	1g	$442.00	2023-05-18
SHENG KE LU SI SHENG WU JI SHU	sc-208850-10mg	11β-Hydroxy-17,20:20,21-bis(methylenedioxy)pregn-4-en-3-one,	807-05-6	10mg	￥2407.00	2023-09-05
TRC	H815000-1g	11b-Hydroxy-17,20:20,21-bis(methylenedioxy)pregn-4-en-3-one	807-05-6	1g	$ 442.00	2023-09-07
SHENG KE LU SI SHENG WU JI SHU	sc-208850-10 mg	11β-Hydroxy-17,20:20,21-bis(methylenedioxy)pregn-4-en-3-one,	807-05-6	10mg	￥2,407.00	2023-07-11